molecular formula C15H21NO2 B7498882 2-[Benzyl(cyclohexyl)amino]acetic acid

2-[Benzyl(cyclohexyl)amino]acetic acid

Cat. No.: B7498882
M. Wt: 247.33 g/mol
InChI Key: QBFSDXADVRZKNO-UHFFFAOYSA-N
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Description

2-[Benzyl(cyclohexyl)amino]acetic acid is a synthetic organic compound characterized by a central amino group substituted with benzyl and cyclohexyl moieties, linked to an acetic acid backbone. Its molecular formula is C₁₆H₂₁NO₂ (calculated based on structural analogs), with a molecular weight of approximately 259.34 g/mol. The compound’s structure combines lipophilic (cyclohexyl, benzyl) and hydrophilic (carboxylic acid) regions, making it a versatile scaffold for pharmaceutical and biochemical applications.

Properties

IUPAC Name

2-[benzyl(cyclohexyl)amino]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H21NO2/c17-15(18)12-16(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QBFSDXADVRZKNO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N(CC2=CC=CC=C2)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H21NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features, physical properties, and applications of 2-[Benzyl(cyclohexyl)amino]acetic acid and analogous compounds:

Compound Name Molecular Formula Molecular Weight Substituents/Functional Groups Key Properties/Applications References
2-[Benzyl(cyclohexyl)amino]acetic acid C₁₆H₂₁NO₂ 259.34 Benzyl, cyclohexyl, amino, carboxylic acid Potential enzyme inhibition, biochemical studies Deduced
2-[Benzyl(phenyl)amino]acetic acid C₁₅H₁₅NO₂ 241.29 Benzyl, phenyl, amino, carboxylic acid Powder form; used in structural studies
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid C₁₀H₁₇NO₃ 199.25 Cyclohexyl, amino-oxoethyl, carboxylic acid Neurobiological research
Methyl 2-(((benzyloxy)carbonyl)amino)-2-(4-oxocyclohexyl)acetate C₁₈H₂₂N₂O₅ 346.38 Benzyloxycarbonyl, 4-oxocyclohexyl, ester Lab research; ester improves lipophilicity
2-(((1R,4R)-4-(((Benzyloxy)carbonyl)amino)cyclohexyl)amino)acetic acid C₁₇H₂₂N₂O₄ 318.37 Benzyloxycarbonyl, cyclohexyl, amino, carboxylic acid Peptide synthesis intermediates
Benzilic acid (2-Hydroxy-2,2-diphenylacetic acid) C₁₄H₁₂O₃ 228.24 Two phenyl, hydroxyl, carboxylic acid Classic example of a glycolic acid derivative; used in organic synthesis

Key Differences and Implications

Substituent Effects: Benzyl vs. Cyclohexyl vs. Oxocyclohexyl: The 4-oxocyclohexyl group in introduces a ketone, which may participate in hydrogen bonding or redox reactions, unlike the saturated cyclohexyl in the target compound .

Functional Group Modifications: Carboxylic Acid vs. Ester: Ester derivatives (e.g., ) exhibit higher lipophilicity, improving cell membrane permeability, whereas the free carboxylic acid in the target compound enhances solubility in aqueous environments . Protective Groups: Compounds with benzyloxycarbonyl (Cbz) or Fmoc groups () are tailored for peptide synthesis, whereas the unprotected amino and carboxylic acid groups in the target compound may facilitate direct biological interactions .

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